4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide

• IUPAC Name: 4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide
• InChI: InChI=1S/C15H21NOS/c17-18-11-9-16(10-12-18)15-8-4-2-6-13-5-1-3-7-14(13)15/h1,3,5,7,15H,2,4,6,8-12H2
• InChI Key: NCXXRNXPXLWTOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CC=CC=C2C(C1)N3CCS(=O)CC3
• Molecular Formula: C15H21NOS
• Molecular Weight: 263.4 g/mol

Description

4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide, also known as TA-0910, is a chemical compound that has been studied for its potential therapeutic applications. This compound belongs to the class of benzothiazinone derivatives and has been shown to have various biological activities.

Mechanism of Action

The exact mechanism of action of 4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide is not fully understood. However, it has been shown to interact with various molecular targets in the brain, including dopamine receptors and sigma receptors. These interactions may contribute to its neuroprotective effects and potential therapeutic applications.
Biochemical and Physiological Effects:
4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide has been shown to have various biochemical and physiological effects in animal models. Studies have demonstrated that it can improve cognitive function, reduce oxidative stress, and protect against neuronal damage. Additionally, 4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide has been shown to have anti-inflammatory properties and can modulate the immune response.

Advantages and Limitations for Lab Experiments

4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide has several advantages for lab experiments, including its high potency and selectivity for certain molecular targets. However, there are also limitations to its use, including its low solubility in aqueous solutions and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide. One area of interest is in the development of novel therapeutics for neurological disorders based on its neuroprotective effects. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in other areas of medicine.

Synthesis Methods

The synthesis of 4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide involves a multi-step process that starts with the reaction of 2,4-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 5,6,7,8-tetrahydro-6,6,8,8-tetramethyl-4H-[1,3]dioxolo[4,5-g]isoquinoline to yield the desired product.

Scientific Research Applications

4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide has been studied for its potential therapeutic applications in various fields of medicine. One of the main areas of research has been in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that 4-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-1,4-thiazinane 1-oxide has neuroprotective effects and can improve cognitive function in animal models of these diseases.